Cas no 1202889-65-3 (2-(2-Bromo-4-chlorophenyl)ethanamine)

2-(2-Bromo-4-chlorophenyl)ethanamine is a halogen-substituted phenylalkylamine compound with potential applications in pharmaceutical and agrochemical research. Its structure features both bromo and chloro substituents on the phenyl ring, enhancing its reactivity and utility as an intermediate in organic synthesis. The primary amine functional group allows for further derivatization, making it valuable in the development of biologically active molecules. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. High purity and consistent quality ensure reliable performance in synthetic workflows. Proper handling and storage under inert conditions are recommended due to its sensitivity.
2-(2-Bromo-4-chlorophenyl)ethanamine structure
1202889-65-3 structure
Product Name:2-(2-Bromo-4-chlorophenyl)ethanamine
CAS No:1202889-65-3
MF:C8H9BrClN
MW:234.520760297775
MDL:MFCD20485286
CID:2084028
PubChem ID:58244638
Update Time:2025-05-28

2-(2-Bromo-4-chlorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-4-chlorophenyl)ethanamine
    • 2-(2-bromo-4-chlorophenyl)ethan-1-amine
    • EN300-755616
    • SY026059
    • NAYSLUFYEQVVJI-UHFFFAOYSA-N
    • CS-0442364
    • MFCD20485286
    • AKOS020172513
    • SCHEMBL980222
    • (2-Bromo-4-chlorobenzyl)methylamine
    • AC3186
    • DB-250547
    • 1202889-65-3
    • MDL: MFCD20485286
    • Inchi: 1S/C8H9BrClN/c9-8-5-7(10)2-1-6(8)3-4-11/h1-2,5H,3-4,11H2
    • InChI Key: NAYSLUFYEQVVJI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CCN)Cl

Computed Properties

  • Exact Mass: 232.96100
  • Monoisotopic Mass: 232.96069Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.30400

2-(2-Bromo-4-chlorophenyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D293262-1g
2-(2-Bromo-4-chlorophenyl)ethanamine
1202889-65-3 95%
1g
$1650 2024-07-20
Enamine
EN300-755616-1.0g
2-(2-bromo-4-chlorophenyl)ethan-1-amine
1202889-65-3 95.0%
1.0g
$371.0 2025-03-22
Enamine
EN300-755616-0.05g
2-(2-bromo-4-chlorophenyl)ethan-1-amine
1202889-65-3 95.0%
0.05g
$311.0 2025-03-22
Enamine
EN300-755616-0.1g
2-(2-bromo-4-chlorophenyl)ethan-1-amine
1202889-65-3 95.0%
0.1g
$327.0 2025-03-22
Enamine
EN300-755616-0.25g
2-(2-bromo-4-chlorophenyl)ethan-1-amine
1202889-65-3 95.0%
0.25g
$341.0 2025-03-22
Enamine
EN300-755616-0.5g
2-(2-bromo-4-chlorophenyl)ethan-1-amine
1202889-65-3 95.0%
0.5g
$356.0 2025-03-22
Enamine
EN300-755616-2.5g
2-(2-bromo-4-chlorophenyl)ethan-1-amine
1202889-65-3 95.0%
2.5g
$726.0 2025-03-22
Enamine
EN300-755616-5.0g
2-(2-bromo-4-chlorophenyl)ethan-1-amine
1202889-65-3 95.0%
5.0g
$1075.0 2025-03-22
Enamine
EN300-755616-10.0g
2-(2-bromo-4-chlorophenyl)ethan-1-amine
1202889-65-3 95.0%
10.0g
$1593.0 2025-03-22
Aaron
AR00HG1E-500mg
2-(2-Bromo-4-chlorophenyl)ethanamine
1202889-65-3 97%
500mg
$171.00 2025-02-13
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